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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of

strontium iodide (SrI₂). Strontium iodide is an inorganic compound with significant applications

in various scientific fields, including as a scintillation detector and in medicine. This document

outlines the key physical properties of its anhydrous and hydrated forms, details the

experimental methodologies for their determination, and presents a logical workflow for

compound characterization.

Core Physicochemical Data
The fundamental properties of strontium iodide, specifically its molecular weight and density,

are crucial for its application in research and development. These values differ between its

anhydrous (SrI₂) and hexahydrated (SrI₂·6H₂O) forms.

Data Summary
The quantitative data for the molecular weight and density of both forms of strontium iodide are

summarized in the table below for clear comparison.
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Property
Strontium Iodide
(Anhydrous)

Strontium Iodide
(Hexahydrate)

Molecular Formula SrI₂ SrI₂·6H₂O

Molecular Weight 341.43 g/mol [1][2][3][4][5][6] 449.52 g/mol [7][8]

Density 4.55 g/cm³[2][9][10][11][12] 4.40 g/cm³[2]

Experimental Protocols
The determination of the molecular weight and density of inorganic compounds like strontium

iodide relies on precise and well-established experimental techniques.

Determination of Molecular Weight
The molecular weight of a stable inorganic salt such as strontium iodide is typically calculated

based on its chemical formula and the atomic weights of its constituent elements. For

experimental verification, several methods can be employed:

Mass Spectrometry: This technique is a powerful tool for determining the molecular weight of

small molecules.[12] The compound is ionized, and the mass-to-charge ratio of the resulting

ions is measured, allowing for the precise determination of the molecular mass.

Titration: For salts, an indirect method involves ion-exchange chromatography followed by

titration.[9] A known quantity of the salt is passed through an ion-exchange resin to convert it

into a corresponding acid or base, which is then titrated with a standardized solution. The

number of moles of the titrant used allows for the calculation of the moles of the original salt,

and subsequently, its molecular weight.[9]

Determination of Density
The density of solid compounds can be accurately measured using a technique called

pycnometry.

Gas Pycnometry: This method is particularly useful for determining the skeletal density of

powders and other solid materials.[1][2] It utilizes an inert gas, typically helium, to measure

the volume of the solid by gas displacement, based on the principles of Boyle's Law.[2][10]
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The sample is placed in a chamber of known volume, which is then pressurized with the gas.

The gas is then expanded into a second chamber of known volume, and the resulting

pressure change is used to calculate the volume of the sample, excluding any open pores.

[10] The density is then calculated by dividing the mass of the sample by the measured

volume.[10]

Liquid Pycnometry: A pycnometer, or specific gravity bottle, is a flask with a precise volume.

[8] To determine the density of a solid, the pycnometer is weighed empty, then with the solid

sample, and finally filled with a liquid of known density in which the solid is insoluble.[8] By

measuring the mass of the displaced liquid, the volume of the solid can be determined, and

thus its density can be calculated.[8]

Logical Workflow for Compound Characterization
The process of identifying a chemical compound and determining its fundamental physical

properties follows a logical progression. The following diagram illustrates this workflow, from

initial synthesis or acquisition to the final determination of molecular weight and density.
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Compound Acquisition and Initial Analysis
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Caption: Workflow for the determination of molecular weight and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b13733583?utm_src=pdf-custom-synthesis
https://measurlabs.com/methods/gas-pycnometry/
https://en.wikipedia.org/wiki/Gas_pycnometer
https://www.azolifesciences.com/article/Advancements-in-X-ray-Crystallography-for-Molecular-Structure-Determination.aspx
https://www.instructables.com/Salt-Water-Density-Experiment/
https://www.researchgate.net/publication/380210363_Calculation_of_liquid_and_solid_density_using_a_pycnometer
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.vanderbilt.edu/AnS/Chemistry/courses/chem104/experiment8/determination.htm
https://www.mri.psu.edu/materials-characterization-lab/characterization-techniques/density-helium-pycnometry
https://www.researchgate.net/post/How_to_measure_the_density_of_inorganic_salt_say_NaNO3_from_room_temperature_to_its_melting_point_at_intervals_say_every_10_K_experimentally
https://acp.copernicus.org/preprints/9/4653/2009/acpd-9-4653-2009.pdf
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/02%3A_Physical_and_Thermal_Analysis/2.02%3A_Molecular_Weight_Determination
https://www.impactanalytical.com/molecular-weight-determination/
https://www.benchchem.com/product/b13733583#strontium-iodide-molecular-weight-and-density
https://www.benchchem.com/product/b13733583#strontium-iodide-molecular-weight-and-density
https://www.benchchem.com/product/b13733583#strontium-iodide-molecular-weight-and-density
https://www.benchchem.com/product/b13733583#strontium-iodide-molecular-weight-and-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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